Cas no 89284-87-7 (1-(2,4,5-trichlorothiophen-3-yl)ethanone)

• Product Name: 1-(2,4,5-trichlorothiophen-3-yl)ethanone
• CAS No: 89284-87-7
• MF: C₆H₃Cl₃OS
• MW: 229.511417627335
• CID: 1940161
• PubChem ID: 181966
• Update Time: 2025-04-21

1-(2,4,5-trichlorothiophen-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-trichlorothiophen-3-yl)ethanone
• Ethanone, 1-(2,4,5-trichloro3-thienyl)-
• AKOS000280494
• 89284-87-7
• DTXSID70237604
• Ketone, methyl 2,4,5-trichloro-3-thienyl

• Inchi： 1S/C6H3Cl3OS/c1-2(10)3-4(7)6(9)11-5(3)8/h1H3
• InChI Key： IAIAHQFUCALRGH-UHFFFAOYSA-N
• SMILES： ClC1=C(SC(=C1C(C)=O)Cl)Cl

Computed Properties

• Exact Mass: 227.897
• Monoisotopic Mass: 227.897
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.568
• Boiling Point: 243.6°C at 760 mmHg
• Flash Point: 101.1°C
• Refractive Index: 1.589